Cas no 103301-74-2 (Benzoic acid,2-[[(1-carboxyethyl)amino]carbonyl]-)

• Product name: Benzoic acid,2-[[(1-carboxyethyl)amino]carbonyl]-
• CAS No: 103301-74-2
• MF: C₁₁H₁₁NO₅
• MW: 237.20874
• CID: 125580
• PubChem ID: 14974019

Benzoic acid,2-[[(1-carboxyethyl)amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[(1-carboxyethyl)amino]carbonyl]-
• Alanine, N-(2-carboxybenzoyl)-
• Benzoicacid, 2-[[(1-carboxyethyl)amino]carbonyl]-, (?à)-
• Benzoic acid, 2-[[(1-carboxyethyl)amino]carbonyl]-
• AKOS005963674
• 2-[(1-Carboxyethyl)carbamoyl]benzoic acid
• 103301-74-2
• 2-(1-carboxyethylcarbamoyl)benzoic acid

• Inchi： InChI=1S/C11H11NO5/c1-6(10(14)15)12-9(13)7-4-2-3-5-8(7)11(16)17/h2-6H,1H3,(H,12,13)(H,14,15)(H,16,17)
• InChI Key： LPJYMIDYZUKJJK-UHFFFAOYSA-N
• SMILES： C(C(NC(C1=CC=CC=C1C(O)=O)=O)C)(O)=O

Computed Properties

• Exact Mass: 237.06373
• Monoisotopic Mass: 237.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.7